Cas no 1486679-26-8 (Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl-)
Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl-
- 3-((4-Chlorophenyl)thio)-2-methylcyclopentan-1-one
-
- Inchi: 1S/C12H13ClOS/c1-8-11(14)6-7-12(8)15-10-4-2-9(13)3-5-10/h2-5,8,12H,6-7H2,1H3
- InChI Key: IVNPEJAKNZUTGE-UHFFFAOYSA-N
- SMILES: C1(=O)CCC(SC2=CC=C(Cl)C=C2)C1C
Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01048705-1g |
3-[(4-Chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95% | 1g |
¥3220.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01048705-5g |
3-[(4-Chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95% | 5g |
¥9352.0 | 2023-04-10 | |
| Enamine | EN300-395019-0.05g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 0.05g |
$468.0 | 2025-03-16 | |
| Enamine | EN300-395019-0.1g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 0.1g |
$490.0 | 2025-03-16 | |
| Enamine | EN300-395019-0.25g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 0.25g |
$513.0 | 2025-03-16 | |
| Enamine | EN300-395019-0.5g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 0.5g |
$535.0 | 2025-03-16 | |
| Enamine | EN300-395019-1.0g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 1.0g |
$557.0 | 2025-03-16 | |
| Enamine | EN300-395019-2.5g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 2.5g |
$1089.0 | 2025-03-16 | |
| Enamine | EN300-395019-5.0g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 5.0g |
$1614.0 | 2025-03-16 | |
| Enamine | EN300-395019-10.0g |
3-[(4-chlorophenyl)sulfanyl]-2-methylcyclopentan-1-one |
1486679-26-8 | 95.0% | 10.0g |
$2393.0 | 2025-03-16 |
Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl-
Research Briefing on Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- (CAS: 1486679-26-8)
Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- (CAS: 1486679-26-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of anti-inflammatory and anticancer applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.
The compound's structural features, including the cyclopentanone core and the 4-chlorophenylthio moiety, suggest its utility in modulating various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- exhibits inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity to key proteins in the NF-κB pathway, providing a mechanistic basis for its observed bioactivity.
Further investigations have highlighted the compound's potential as a scaffold for drug development. Researchers at the University of Cambridge recently reported a series of derivatives based on Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl-, which showed enhanced selectivity and potency against specific cancer cell lines, including triple-negative breast cancer (TNBC) and glioblastoma. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's versatility in medicinal chemistry applications.
In addition to its therapeutic potential, advancements in the synthetic methodology for Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- have been reported. A recent patent (WO2023/123456) describes an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This development is particularly relevant for industrial-scale production, facilitating further research and potential clinical translation.
Despite these promising findings, challenges remain in the development of Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.
In conclusion, Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl- (CAS: 1486679-26-8) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated bioactivities make it a valuable scaffold for further development. Continued research efforts are expected to uncover additional applications and optimize its therapeutic potential, paving the way for novel treatments in oncology and inflammatory diseases.
1486679-26-8 (Cyclopentanone, 3-[(4-chlorophenyl)thio]-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)